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Compound of Interest

Compound Name: 2,2,3,4-Tetramethylpentane

Cat. No.: B072125 Get Quote

An In-depth Technical Guide to 2,2,3,4-Tetramethylpentane

CAS Number: 1186-53-4[1][2][3][4][5]

This technical guide provides a comprehensive overview of 2,2,3,4-tetramethylpentane,

tailored for researchers, scientists, and professionals in drug development. The document

covers its chemical and physical properties, spectral data, a detailed, albeit illustrative,

experimental protocol for its synthesis, and a discussion of its known applications.

Chemical and Physical Properties
2,2,3,4-Tetramethylpentane is a branched-chain alkane with the chemical formula C9H20.[1]

[2][6] It is a colorless and flammable liquid with a characteristic strong odor.[6] Due to its highly

branched structure, it exhibits properties that are of interest in fuel science, particularly its high

octane rating which contributes to smoother combustion in internal combustion engines. Its low

toxicity and minimal environmental impact are also notable characteristics.[6]

Table 1: Physical and Chemical Properties of 2,2,3,4-Tetramethylpentane
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Property Value Reference

CAS Number 1186-53-4 [1][2][3][4][5]

Molecular Formula C9H20 [1][2][3][4][5][6]

Molecular Weight 128.26 g/mol [1][2][3][4][6]

Boiling Point 133.0 - 133.9 °C at 760 mmHg [2][6]

Melting Point -121.0 °C [2]

Density 0.72 g/cm³ [2][6]

Refractive Index 1.405 [2][6]

Flash Point 25.5 °C [2][6]

Vapor Pressure 10.2 mmHg at 25 °C [2][6]

Water Solubility
3.869 mg/L at 25 °C

(estimated)
[7]

Spectral Data
The structural characterization of 2,2,3,4-tetramethylpentane is supported by various

spectroscopic techniques.

Table 2: Key Spectral Data for 2,2,3,4-Tetramethylpentane
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Spectroscopic Data Key Features Reference

¹³C NMR

Multiple signals corresponding

to the different carbon

environments.

[1]

¹H NMR

Signals corresponding to the

chemically distinct hydrogen

environments.

Mass Spectrometry (GC-MS)

Molecular ion peak and

characteristic fragmentation

pattern.

[2][5]

Experimental Protocols
Hypothetical Synthesis of 2,2,3,4-Tetramethylpentane
A direct and detailed experimental protocol for the synthesis of 2,2,3,4-tetramethylpentane is

not readily available in the surveyed literature. However, a plausible synthetic route can be

adapted from the preparation of structurally similar, highly branched alkanes, such as 2,2,4,4-

tetramethylpentane. The following protocol is a hypothetical procedure based on the reaction of

a Grignard reagent with a suitable alkyl halide.

Objective: To synthesize 2,2,3,4-tetramethylpentane via a Grignard reaction.

Materials:

3-chloro-2,2-dimethylbutane

Magnesium turnings

Isopropyl bromide

Dry diethyl ether (anhydrous)

1 M Hydrochloric acid

Saturated sodium bicarbonate solution
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Anhydrous magnesium sulfate

Standard laboratory glassware for Grignard reaction (three-necked flask, dropping funnel,

condenser)

Inert atmosphere (Nitrogen or Argon)

Methodology:

Preparation of Isopropylmagnesium Bromide (Grignard Reagent):

In a flame-dried three-necked flask equipped with a dropping funnel, condenser, and

nitrogen inlet, place magnesium turnings.

Add a small amount of dry diethyl ether to cover the magnesium.

Add a solution of isopropyl bromide in dry diethyl ether dropwise from the dropping funnel

to initiate the reaction.

Once the reaction starts (indicated by bubbling and a grayish appearance), add the

remaining isopropyl bromide solution at a rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete formation of the Grignard reagent.

Coupling Reaction:

Cool the Grignard reagent solution in an ice bath.

Add a solution of 3-chloro-2,2-dimethylbutane in dry diethyl ether dropwise to the cooled

Grignard reagent with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 2 hours.

Work-up and Purification:
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Cool the reaction mixture in an ice bath and slowly quench by adding 1 M hydrochloric

acid.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and remove the solvent by rotary evaporation.

Purify the crude product by fractional distillation to obtain 2,2,3,4-tetramethylpentane.

Applications and Relevance to Drug Development
2,2,3,4-Tetramethylpentane is primarily of interest in the field of fuel science as a high-octane

component.[4] Its highly branched structure is a desirable characteristic for gasoline, as it

resists knocking during combustion.

In the context of research and drug development, there are no direct applications of 2,2,3,4-
tetramethylpentane as a therapeutic agent or a key intermediate in the synthesis of

pharmaceuticals based on the available literature. Its use is generally limited to that of a non-

polar solvent or as a reference compound in analytical techniques such as gas

chromatography due to its well-defined physical properties. The low toxicity of this compound is

a favorable attribute.[6]

Visualizations
Synthesis Pathway
The following diagram illustrates the hypothetical synthesis of 2,2,3,4-tetramethylpentane
from 3-chloro-2,2-dimethylbutane and isopropyl bromide via a Grignard reaction.
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Caption: Hypothetical synthesis of 2,2,3,4-tetramethylpentane.

Experimental Workflow
The following diagram outlines the general workflow for the synthesis and purification of

2,2,3,4-tetramethylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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